1-{4-[(4-chlorobenzyl)oxy]phenyl}-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C26H25ClN2O4
• Molecular Weight: 464.9 g/mol
• IUPAC Name: 1-[4-[(4-chlorophenyl)methoxy]phenyl]-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C26H25ClN2O4/c1-2-32-24-6-4-3-5-23(24)28-26(31)19-15-25(30)29(16-19)21-11-13-22(14-12-21)33-17-18-7-9-20(27)10-8-18/h3-14,19H,2,15-17H2,1H3,(H,28,31)
• InChI Key: FTSSILVLNCXODW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl

Description

1-{4-[(4-chlorobenzyl)oxy]phenyl}-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as CEP-26401, is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound belongs to the family of pyrrolidine carboxamides and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 1-{4-[(4-chlorobenzyl)oxy]phenyl}-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood. However, it has been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain. In addition, this compound has been shown to increase the expression of BDNF, which may play a role in its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-{4-[(4-chlorobenzyl)oxy]phenyl}-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 1-{4-[(4-chlorobenzyl)oxy]phenyl}-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide. One area of interest is its potential use in the treatment of Alzheimer's disease. Further studies are needed to determine the optimal dosage and treatment duration for this application. Another area of interest is its potential use in the treatment of chronic pain. Studies are needed to determine the optimal dosage and treatment duration for this application. In addition, further studies are needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems and BDNF expression.

Synthesis Methods

The synthesis of 1-{4-[(4-chlorobenzyl)oxy]phenyl}-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide involves a multistep process that starts with the reaction of 4-chlorobenzyl alcohol with 4-hydroxybenzaldehyde in the presence of a base to form 4-[(4-chlorobenzyl)oxy]benzaldehyde. This intermediate is then reacted with 2-ethoxyaniline to obtain 1-{4-[(4-chlorobenzyl)oxy]phenyl}-2-ethoxy-1-nitroethylene. The final step involves the reduction of the nitro group to form this compound. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

1-{4-[(4-chlorobenzyl)oxy]phenyl}-N-(2-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. It has also been studied for its potential use in the treatment of depression, anxiety, and schizophrenia. In addition, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain.